2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine

• IUPAC Name: 2-methyl-4-(2,2,2-trifluoroethoxy)-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C10H11F3N2O/c1-6-14-8-4-2-3-7(8)9(15-6)16-5-10(11,12)13/h2-5H2,1H3
• InChI Key: PEVMBNJOPFOMAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)OCC(F)(F)F
• Molecular Formula: C10H11F3N2O
• Molecular Weight: 232.20 g/mol

Description

The compound “2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine” is a type of pyrimidine derivative. Pyrimidines are important substances in the synthesis of various active molecules that are extensively used in the intermediate skeleton of agrochemicals.

Synthesis Analysis

The synthesis of similar compounds involves reactions of substituted 2-(chloromethyl)-pyridine and substituted imidazole-2-thione in the presence of sodium methoxide. This process yields a series of substituted [4-(2,2,2-trifluoroethoxy)-2-pyridinyl]-methylthio-imidazoles and -pyrimidines.

Molecular Structure Analysis

The molecular structures of similar compounds were confirmed by single-crystal X-ray diffraction analyses. The unit cells of these compounds have monoclinic P 2 1 / c symmetry.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were confirmed by IR and 1H NMR spectroscopic techniques.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Applications :
  • . By modifying the functional group at the N-terminal of the benzimidazole moiety, novel 2-(4-(2,2,2-trifluoroethoxy)-3-methylpyridin-2-ylthio)-1H-benzo[d]imidazole derivatives were synthesized and evaluated for antiproliferative activity against various cancer cell lines.
  • . Investigating their efficacy in gastric medicine could be an interesting avenue.

Materials Science and Surface Chemistry

• .

Crystallography and Structural Chemistry

• . Investigate other derivatives to gain insights into their three-dimensional structures.

Safety and Hazards

The crystal of a similar compound is of low toxicity and can be safely administered orally or non-orally.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in the field of medicinal chemistry, given the importance of pyrimidines in the synthesis of various active molecules.